N-cyclohexyl-2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[[5-(3-ethoxy-1-ethylpyrazol-4-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H28N6O2S/c1-4-24-11-14(17(22-24)26-5-2)16-20-21-18(23(16)3)27-12-15(25)19-13-9-7-6-8-10-13/h11,13H,4-10,12H2,1-3H3,(H,19,25)
• InChI Key: OSSZCUBEYMXGCX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C2=NN=C(N2C)SCC(=O)NC3CCCCC3
• Molecular Formula: C18H28N6O2S
• Molecular Weight: 392.5 g/mol

Description

N-cyclohexyl-2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H28N6O2S and its molecular weight is 392.52. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research has explored pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes exhibit significant antioxidant activity, evaluated through various in vitro assays. The study highlights the impact of hydrogen bonding on the self-assembly process, contributing to their antioxidant properties (Chkirate et al., 2019).

Heterocycles Synthesis and Insecticidal Activity

Innovative heterocycles incorporating a thiadiazole moiety have been synthesized, showing potential insecticidal effects against the cotton leafworm, Spodoptera littoralis. This demonstrates the compound's role in developing new pest control agents (Fadda et al., 2017).

Antitumor Activity

Several studies have synthesized novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, investigating their antitumor activity. Some derivatives showed promising inhibitory effects on different cancer cell lines, highlighting the therapeutic potential of compounds with similar structures (Albratty et al., 2017).

Antimicrobial Activities

The antimicrobial activities of novel thiazole derivatives were assessed, demonstrating significant antibacterial and antifungal properties. This suggests the compound's relevance in developing new antimicrobial agents (Saravanan et al., 2010).

Synthesis of Novel Heterocyclic Compounds

A study on the synthesis of novel thiazolo[3,2-a]pyridine, pyrano[2,3-d]thiazole, and pyrano[2',3':4,5]thiazolo[3,2-a]pyridine derivatives using N-cyclohexyl-2-cyanoacetamide demonstrated an efficient method for creating a variety of heterocyclic compounds with antimicrobial evaluation, underscoring the versatility of this chemical framework in synthesizing biologically active substances (Helal et al., 2010).